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Compound of Interest

Compound Name: 3-Bromo-5-nitrobenzoic acid
CAS No.: 6307-83-1
Cat. No.: B1267607
Get Quote
. J

Executive Directive

Do not treat 3-Bromo-5-nitrobenzoic acid (CAS: 6313-10-6) as generic organic waste.[1][2]

While it shares characteristics with common benzoic acid derivatives, the presence of both a
nitro group (-NO2) and a halogen (-Br) on the aromatic ring dictates specific disposal protocols.
[2] Standard open-air evaporation or simple drain disposal is strictly prohibited due to the
potential for formation of toxic hydrogen bromide (HBr) gas, nitrogen oxides (NOx), and
persistence in aquatic environments.[2]

Primary Disposal Method: High-temperature incineration with flue gas scrubbing. Immediate
Action: Segregate from strong bases and oxidizers. Label as "Halogenated Organic Acid."

Chemical Profile & Hazard Identification

Understanding the molecular structure is the first step in safe disposal. The electron-
withdrawing nitro and bromo groups increase the acidity of the carboxylic acid and influence its
thermal decomposition profile.
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Property Data Operational Implication

Unique identifier for waste
CAS Number 6313-10-6 _

manifests.[1][2]

Contains Nitrogen and
Molecular Formula C7H4BrNOa4 Bromine; requires scrubbers

during incineration.[1][2]

Physical State

Solid (Powder/Crystals)

Dust generation is a primary

inhalation risk during transfer.

[1](2]

Acidity (pKa)

~3.0 - 3.5 (Est.)[1][2]

Stronger acid than benzoic
acid; reacts vigorously with

bases.[2]

Key Hazards

Skin/Eye Irritant (H315, H319)

Requires chemically resistant
gloves (Nitrile) and eye

protection.[1][2]

Incompatibilities

Strong Oxidizers, Strong

Bases

Risk of violent reaction. Never

co-mingle in waste drums.[1]

[2]

Pre-Disposal Workflow: Segregation & Handling

Effective disposal begins at the bench. Improper segregation is the leading cause of waste

stream rejection and laboratory accidents.

Visual Workflow: Waste Stream Segregation
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Waste Generation:
3-Bromo-5-nitrobenzoic acid

Is the waste Solid or Liquid?

Solid Waste Liquid Waste
(Powder, Contaminated Paper) (Dissolved in Solvent)

Container: Wide-mouth HDPE or Glass Container: Safety Can or Glass Bottle
Liner: 6-mil Polyethylene bag Material: Compatible Solvent (e.g., Acetone)

Labeling:
'Hazardous Waste - Solid/Liquid'
‘Contains: 3-Bromo-5-nitrobenzoic acid'
'Halogenated'

CRITICAL SEGREGATION:
Do NOT mix with:
1. Strong Bases (OH-)
2. Oxidizers (Peroxides)

3. Non-halogenated solvents (if required by hauler)

Storage:
Satellite Accumulation Area
Secondary Containment

Click to download full resolution via product page

Figure 1: Decision tree for the safe segregation and packaging of halogenated nitro-aromatic
waste.
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Detailed Disposal Protocols
Protocol A: Solid Waste Collection (Primary Method)

Use this for pure substance, contaminated weighing boats, and spill cleanup materials.[1][2]

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a glass
amber packer. Avoid metal containers if the waste is wet or acidic, as corrosion may occur.

» Double Bagging: Place the waste inside a clear, 6-mil polyethylene bag before placing it into
the rigid container. This prevents dust dispersion upon reopening at the treatment facility.

o Labeling: Affix a hazardous waste label. Explicitly check the box for "Halogenated" if your
facility uses categorical tags.

o Why? Halogenated waste streams are often routed to specific incinerators capable of
neutralizing acid gases (HBr).

o Storage: Store in the "Satellite Accumulation Area" away from heat sources. The nitro group
confers thermal sensitivity; while generally stable, avoiding thermal shock is a standard
precaution for nitro-aromatics.

Protocol B: Liquid Waste (Solutions)

Use this for reaction mother liquors or HPLC waste.

o Solvent Compatibility: Ensure the carrier solvent is compatible with the waste container (e.qg.,
do not use LDPE carboys for chloroform solutions).

e pH Check: If the solution is aqueous, verify pH.

o Caution: Do NOT neutralize heavily concentrated acidic solutions in the waste container
without cooling, as the heat of neutralization can volatilize solvents or cause splashing.

e Segregation: Pour into the "Halogenated Organic Solvents" carboy.

o Critical: Do not pour into "Non-Halogenated" streams. Even small amounts of bromine can
contaminate large volumes of fuel-blending waste, forcing the entire lot to be re-classified
and incinerated at a higher cost.
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Emergency Procedures: Spill Response

In the event of a benchtop release, follow this self-validating cleanup loop:

Evacuate & PPE: Clear the immediate area. Don nitrile gloves (double-gloved
recommended), safety goggles, and a lab coat. If powder is airborne, use an N95 or P100
respirator.

Containment: Cover the spill with a dry, inert absorbent (Vermiculite or specialized acid-
neutralizing spill pads).

o Do not use paper towels initially if the substance is wet, as this increases surface area for
evaporation.

Cleanup:

o Dry Spill: Gently sweep into a dust pan using a brush, minimizing dust generation.
o Wet Spill: Absorb fully.

Decontamination: Wipe the surface with a mild soap solution followed by water.

Verification: Check the surface pH with litmus paper to ensure no acidic residue remains
(Target pH 6-8).

Regulatory Compliance (RCRA)

For US-based laboratories, adherence to the Resource Conservation and Recovery Act
(RCRA) is mandatory.

» Waste Code: 3-Bromo-5-nitrobenzoic acid is not listed on the P-list or U-list.[1][2]
» Characteristic Determination:
o Ignitability (D001): Only if mixed with flammable solvents.

o Corrosivity (D002): Applicable if the waste is agueous and pH < 2.
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o Toxicity: While not a standard TCLP contaminant, the generator must determine if it poses
a hazard.

» Best Practice: Classify as "Hazardous Waste - Toxic, Irritant” based on the Safety Data
Sheet (SDS) data.

Disposal Destination: The ultimate fate of this material must be a RCRA-permitted incinerator.
The facility must be equipped with:

» Afterburner: To ensure complete destruction of the nitro-aromatic ring.

o Scrubber: To capture Hydrogen Bromide (HBr) and Nitrogen Oxides (NOx) generated during
combustion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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